Cas no 2248318-54-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate
• CAS No: 2248318-54-7
• MF: C₁₅H₈N₄O₄
• MW: 308.248422622681
• CID: 5867732
• PubChem ID: 165732593
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248318-54-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate
• EN300-6525042

• Inchi： 1S/C15H8N4O4/c20-13-10-5-1-2-6-11(10)14(21)19(13)23-15(22)12-7-3-4-9-8-16-17-18(9)12/h1-8H
• InChI Key： MNLYKCGABYTWAI-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=CN=NN12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 308.05455475g/mol
• Monoisotopic Mass: 308.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate

Introduction to 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl [1,2,3]Triazolo[1,5-A]Pyridine-7-Carboxylate (CAS No. 2248318-54-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate, identified by the CAS registry number 2248318-54-7, represents a unique structure in the realm of heterocyclic chemistry. This compound is notable for its complex architecture, which combines isoindole and triazolopyridine moieties. The isoindole ring system is a bicyclic structure characterized by a fused benzene ring and a lactam group, while the triazolopyridine moiety introduces additional heteroatoms into the molecule. The presence of these functional groups renders this compound a promising candidate for various applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of this compound as a building block in drug design. Its structure allows for extensive functionalization at multiple sites, enabling researchers to explore its properties as a ligand in metalloenzyme inhibition or as a scaffold for bioactive molecules. For instance, the carboxylate group can be modified to enhance solubility or bioavailability, while the triazolopyridine ring can be tailored to modulate electronic properties. These modifications have been shown to significantly impact the compound's interaction with biological targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [1,2,3]triazolo[1,5-a]pyridine-7-carboxylate involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent incorporation of the triazolopyridine moiety via click chemistry or other coupling methods. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its electronic properties make it a candidate for use in organic electronics as a component in light-emitting diodes (LEDs) or photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with greater accuracy. For example, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the compound exhibits significant conjugation across its heterocyclic systems, which contributes to its stability and reactivity.

Furthermore, the environmental impact of this compound has been a topic of interest in green chemistry research. Studies have demonstrated that it can be synthesized using eco-friendly methods that minimize waste and reduce energy consumption. Its degradation pathways under aerobic and anaerobic conditions are currently being investigated to assess its biodegradability and environmental safety.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl [1,2,3]triazolo[1,5-A]pyridine-carboxylate (CAS No. 2248318-54-) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.